Cas no 1805713-03-4 (3-(2-Carboxyethyl)-4-(difluoromethyl)mandelic acid)

• Product Name: 3-(2-Carboxyethyl)-4-(difluoromethyl)mandelic acid
• CAS No: 1805713-03-4
• MF: C₁₂H₁₂F₂O₅
• MW: 274.217491149902
• CID: 4941421
• Update Time: 2025-10-28

3-(2-Carboxyethyl)-4-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-4-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H12F2O5/c13-11(14)8-3-1-7(10(17)12(18)19)5-6(8)2-4-9(15)16/h1,3,5,10-11,17H,2,4H2,(H,15,16)(H,18,19)
• InChI Key： BFPNMPUSWVZZGF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C(=O)O)O)=CC=1CCC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 334
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8

Additional information on 3-(2-Carboxyethyl)-4-(difluoromethyl)mandelic acid

3-(2-Carboxyethyl)-4-(difluoromethyl)mandelic Acid: A Comprehensive Overview

3-(2-Carboxyethyl)-4-(difluoromethyl)mandelic acid (CAS No. 1805713-03-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The mandelic acid backbone, combined with the 2-carboxyethyl and difluoromethyl substituents, provides a versatile platform for exploring its chemical properties and biological activities.

The synthesis of 3-(2-Carboxyethyl)-4-(difluoromethyl)mandelic acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including nucleophilic substitution, Friedel-Crafts alkylation, and oxidation reactions, to construct the molecule. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. These improvements have made the compound more accessible for further studies in academic and industrial settings.

One of the most promising aspects of this compound lies in its pharmacological properties. Studies have shown that 3-(2-Carboxyethyl)-4-(difluoromethyl)mandelic acid exhibits significant antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate enzyme activity has been explored in the context of anti-inflammatory and anticancer therapies. Recent research has highlighted its potential as a lead compound for developing novel drugs targeting specific molecular pathways.

The structural versatility of this compound also extends to its applications in material science. The carboxylic acid group and difluoromethyl substituent contribute to its ability to form stable complexes with metal ions, making it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Furthermore, the compound's chiral nature has been leveraged in asymmetric synthesis, offering new avenues for producing enantiomerically pure compounds with high optical purity.

Recent studies have focused on optimizing the bioavailability of 3-(2-Carboxyethyl)-4-(difluoromethyl)mandelic acid through various drug delivery systems. Researchers have explored lipid nanoparticles, micelles, and hydrogels as carriers to enhance its solubility and stability in physiological environments. These advancements have brought the compound closer to clinical trials, where its efficacy can be tested against various disease models.

In conclusion, 3-(2-Carboxyethyl)-4-(difluoromethyl)mandelic acid (CAS No. 1805713-03-4) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent breakthroughs in synthesis and drug delivery technologies, positions it as a valuable tool for advancing scientific research and therapeutic development.